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Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Oxoheptanoic acid is a gamma-keto acid that, while not extensively documented as a direct

substrate in specific enzymatic assays, holds potential for use in the study of enzymes involved

in fatty acid and keto acid metabolism. Its structure suggests it could serve as a substrate

mimic or a tool for investigating the substrate specificity of various enzymes, particularly those

involved in beta-oxidation of odd-chain fatty acids. These application notes provide a

framework for utilizing 4-oxoheptanoic acid in enzymatic research, including hypothetical

applications, detailed experimental protocols adapted from related substrates, and relevant

metabolic pathway diagrams.

Potential Applications
Screening for Novel Enzymes: 4-Oxoheptanoic acid can be used as a substrate to screen

environmental or genomic libraries for novel enzymes with activity towards gamma-keto

acids. Such enzymes could have applications in bioremediation or specialty chemical

synthesis.

Substrate Specificity Studies: It can be employed to probe the substrate specificity of known

enzymes involved in fatty acid metabolism, such as acyl-CoA synthetases, acyl-CoA

dehydrogenases, enoyl-CoA hydratases, 3-hydroxyacyl-CoA dehydrogenases, and thiolases.
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By comparing its conversion to that of natural substrates, researchers can gain insights into

the structural requirements of the enzyme's active site.

Inhibitor Screening: As a substrate, it can be used in high-throughput screening assays to

identify inhibitors of enzymes that metabolize keto acids. Such inhibitors could be valuable

as chemical probes or potential drug candidates.

Hypothetical Metabolic Pathway
4-Oxoheptanoic acid could potentially be metabolized via a pathway analogous to the beta-

oxidation of fatty acids. This would first require activation to its coenzyme A (CoA) thioester, 4-

oxoheptanoyl-CoA.
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4-Oxoheptanoic Acid Acyl-CoA Synthetase
 ATP, CoA-SH

4-Oxoheptanoyl-CoA
 AMP, PPi

4-Oxoheptanoyl-CoA

Acyl-CoA Dehydrogenase

 FAD -> FADH2

4-Oxo-2-enoyl-CoA

Enoyl-CoA Hydratase

 H2O

3-Hydroxy-4-oxoheptanoyl-CoA

3-Hydroxyacyl-CoA
Dehydrogenase

 NAD+ -> NADH

3,4-Dioxoheptanoyl-CoA

Thiolase

 CoA-SH

Propionyl-CoA + 2-Oxobutanoyl-CoA

 

4-Oxoheptanoic Acid + CoA + ATP

Acyl-CoA Synthetase

4-Oxoheptanoyl-CoA + AMP + PPi

PEP + ADP

ADP

Pyruvate Kinase

Pyruvate + ATP

Pyruvate + NADH

Lactate Dehydrogenase

Lactate + NAD+
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Substrate
(e.g., 3-Hydroxy-4-oxoheptanoyl-CoA) Dehydrogenase

 NAD+
Product + NADH
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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